Cas no 1229-35-2 (Methdilazine Hydrochloride)
Methdilazine Hydrochloride is a phenothiazine derivative with antihistaminic and anticholinergic properties. It is primarily used as an antipruritic agent to alleviate itching associated with allergic conditions, dermatitis, and other skin disorders. The compound acts by competitively blocking histamine H1 receptors, reducing inflammatory responses and providing symptomatic relief. Its hydrochloride salt form enhances solubility and bioavailability, ensuring consistent pharmacokinetic performance. Methdilazine Hydrochloride is noted for its efficacy in managing pruritus with a relatively favorable side effect profile compared to earlier-generation antihistamines. It is commonly formulated in topical or oral preparations, adhering to pharmacopeial standards for purity and stability. Research supports its utility in dermatological and allergic therapeutics.
Methdilazine Hydrochloride structure
Product Name:Methdilazine Hydrochloride
CAS No:1229-35-2
MF:C18H21ClN2S
MW:332.890742063522
MDL:MFCD00242896
CID:143444
PubChem ID:14676
Update Time:2025-10-24
Methdilazine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 10-((1-Methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride
- Methdilazine Hydrochloride
- METHDILAZINE HYDROCHLORIDE (200 MG)
- 10-[(1-methylpyrrolidin-3-yl)methyl]phenothiazine,hydrochloride
- 10H-Phenothiazine,10-[(1-methyl-3-pyrrolidinyl)methyl]-, hydrochloride (1:1)
- METHDILAZINE HCL, USP STANDARD
- Methdilazine Hydroch
- 10-(1-methyl-pyrrolidin-3-ylmethyl)-10H-phenothiazine,monohydrochloride
- Bristaline
- Dilosyn
- Disyncran
- Methdilazine Hcl
- Methdilazine monohydrochloride
- MJ 5022
- Tacaryl hydrochloride
- 10-[(1-Methyl-3-pyrrolidinyl)methyl]-10H-phenothiazine monohydrochloride
- Methdilazine hydrochloride [USP]
- METHDILAZINE HYDROCHLORIDE (MART.)
- D04980
- 10-((1-Methyl-3-pyrrolidinyl)methyl)phenothiazine monohydrochloride
- UNII-T0GSO02UEZ
- 10-[(1-methylpyrrolidin-3-yl)methyl]phenothiazine;hydrochloride
- 10-[(1-methylpyrrolidin-1-ium-3-yl)methyl]phenothiazine;chloride
- 1229-35-2
- Phenothiazine, 10-((1-methyl-3-pyrrolidinyl)methyl)-, monohydrochloride
- Methdilazine hydrochloride (USP)
- 10-[(1-methylpyrrolidin-3-yl)methyl]-10H-phenothiazine hydrochloride (1:1)
- Phenothiazine, 10-((1-methyl-3-pyrrolidinyl)methyl)-, hydrochloride
- HSDB 5192
- HY-B1690A
- METHDILAZINE HYDROCHLORIDE [WHO-DD]
- METHDILAZINE HYDROCHLORIDE [VANDF]
- METHDILAZINE HYDROCHLORIDE [MI]
- 10-[(1-methylpyrrolidin-3-yl)methyl]-10H-phenothiazine hydrochloride
- T0GSO02UEZ
- AKOS016014016
- 10-(1-Methyl-3-pyrroldiylmethyl)phenothiazine hydrochloride
- METHDILAZINE HYDROCHLORIDE, (+/-)-
- NCGC00014482-01
- NSC 169091
- METHDILAZINE HYDROCHLORIDE [MART.]
- 10-((1-METHYL-3-PYRROLIDINYL)METHYL)-PHENOTHIAZINE, HYDROCHLORIDE
- CCRIS 6256
- METHDILAZINE HYDROCHLORIDE [USP-RS]
- C18H21ClN2S
- Dilosyn; Disyncran
- 10-((1-Methyl-3-pyrrolidinyl)methyl)phenothiazine, hydrochloride
- 10H-Phenothiazine, 10-((1-methyl-3-pyrrolidinyl)methyl)-, monohydrochloride
- NS00081198
- 10-[(1-Methyl-3-pyrrolidinyl)methyl]phenothiazine hydrochloride
- Q27289510
- METHDILAZINE HYDROCHLORIDE [USP IMPURITY]
- METHDILAZINE HYDROCHLORIDE (USP-RS)
- IEISBKIVLDXSMZ-UHFFFAOYSA-N
- NSC169091
- 10-((1-Methyl-3-pyrrolidinyl)methyl)-10H-phenothiazine Hydrochloride
- DTXSID3025548
- Tox21_110047
- FT-0671130
- DTXCID905548
- Methdilazine (hydrochloride)
- CHEBI:140855
- SCHEMBL211226
- CAS-1229-35-2
- METHDILAZINE HYDROCHLORIDE (USP IMPURITY)
- CS-0013674
- DILOSYM
- EINECS 214-967-3
- 10H-Phenothiazine, 10-[(1-methyl-3-pyrrolidinyl)methyl]-, hydrochloride (1:1)
- Tacaryl hydrochloride (TN)
- METHDILAZINE HYDROCHLORIDE [HSDB]
- Methilazine hydrochloride
- METHDILAZINE HYDROCHLORIDE [ORANGE BOOK]
- 1229-35-2 (HCl)
- 10-((1-methyl-3-pyrrolidinyl)methyl)phenothiazine hydrochloride
- (+/-)-METHDILAZINE HYDROCHLORIDE
- 10-((1-methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride (1:1)
- CHEMBL1200532
- NSC-169091
- WLN: T C666 BN ISJ B1- CT5NTJ A1 &GH
- DA-65365
-
- MDL： MFCD00242896
- Inchi： 1S/C18H20N2S.ClH/c1-19-11-10-14(12-19)13-20-15-6-2-4-8-17(15)21-18-9-5-3-7-16(18)20;/h2-9,14H,10-13H2,1H3;1H
- InChI Key： IEISBKIVLDXSMZ-UHFFFAOYSA-N
- SMILES： Cl.S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC1CN(C)CC1
Computed Properties
- Exact Mass: 332.11100
- Monoisotopic Mass: 332.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 339
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 31.8A^2
Experimental Properties
- Density: g/cm3
- Melting Point: 187.5-189°
- Boiling Point: 430.4°Cat760mmHg
- Flash Point: 214.1°C
- Refractive Index: 1.642
- PSA: 31.78000
- LogP: 5.04590
Methdilazine Hydrochloride Security Information
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- Toxicity：LD50 orally in rats: 320 mg/kg (Goldenthal)
Methdilazine Hydrochloride Customs Data
- HS CODE：2934300000
- Customs Data：
China Customs Code:
2934300000Overview:
2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methdilazine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196576-1g |
10-((1-methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride |
1229-35-2 | 95% | 1g |
$1117 | 2021-08-05 | |
| TRC | M260100-50mg |
Methdilazine Hydrochloride |
1229-35-2 | 50mg |
$ 190.00 | 2023-09-07 | ||
| TRC | M260100-500mg |
Methdilazine Hydrochloride |
1229-35-2 | 500mg |
$ 1478.00 | 2023-09-07 | ||
| Alichem | A109005282-1g |
10-((1-Methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride |
1229-35-2 | 95% | 1g |
$969.60 | 2023-09-03 | |
| eNovation Chemicals LLC | D554834-100mg |
10-((1-Methylpyrrolidin-3-yl)Methyl)-10H-phenothiazine hydrochloride |
1229-35-2 | 97% | 100mg |
$660 | 2024-05-24 | |
| Chemenu | CM196576-1g |
10-((1-methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride |
1229-35-2 | 95% | 1g |
$*** | 2023-04-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-470691-50 mg |
Methdilazine Hydrochloride, |
1229-35-2 | 50mg |
￥2,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-470691-50mg |
Methdilazine Hydrochloride, |
1229-35-2 | 50mg |
￥2482.00 | 2023-09-05 | ||
| A2B Chem LLC | AA25408-1mg |
10-((1-Methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride |
1229-35-2 | 99% | 1mg |
$185.00 | 2024-04-20 | |
| A2B Chem LLC | AA25408-5mg |
10-((1-Methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride |
1229-35-2 | 99% | 5mg |
$375.00 | 2024-04-20 |
Methdilazine Hydrochloride Related Literature
-
Hadi Beitollahi,Somayeh Tajik,Fariba Garkani Nejad,Mohadeseh Safaei J. Mater. Chem. B 2020 8 5826
-
A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
-
Xin Wang,Siqing Ma,Boyan Liu,Songcan Wang,Wei Huang Chem. Commun. 2023 59 10044
-
Piotr Szcze?niak,Olga Staszewska-Krajewska,Jacek Mlynarski Org. Biomol. Chem. 2019 17 3225
-
S. L. Tompsett Analyst 1968 93 740
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